Cas no 1253641-15-4 (2-[4,6-dihydroxy-3-(gamma,gamma-dimethylallyl)-2-methoxyphenyl]-6-hydroxy-3-methyl-benzofuran)
1253641-15-4 structure
Product Name:2-[4,6-dihydroxy-3-(gamma,gamma-dimethylallyl)-2-methoxyphenyl]-6-hydroxy-3-methyl-benzofuran
CAS No:1253641-15-4
MF:C21H4O5
MW:336.253465652466
CID:2022524
PubChem ID:46934435
Update Time:2025-04-21
2-[4,6-dihydroxy-3-(gamma,gamma-dimethylallyl)-2-methoxyphenyl]-6-hydroxy-3-methyl-benzofuran Chemical and Physical Properties
Names and Identifiers
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- 2-[4,6-dihydroxy-3-(gamma,gamma-dimethylallyl)-2-methoxyphenyl]-6-hydroxy-3-methyl-benzofuran
- glycybenzofuran
- 1253641-15-4
- 4-(6-hydroxy-3-methyl-1-benzofuran-2-yl)-5-methoxy-6-(3-methylbut-2-enyl)benzene-1,3-diol
- CHEMBL1223582
- BDBM50325938
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- Inchi: 1S/C21H4O5/c1-11(2)5-7-15-16(23)10-17(24)19(21(15)25-4)20-12(3)14-8-6-13(22)9-18(14)26-20/h6,8-10H/b20-19-
- InChI Key: PDNXPRPRVQECRI-VXPUYCOJSA-N
- SMILES: [C]OC1C(C2=C([C])C3C(=CC(=CC=3)[O])O2)=C([O])C=C([O])C=1[C]/[C]=C(\[C])/[C] |^1:0,6,13,16,19,22,24,25,^4:21|
Computed Properties
- Exact Mass: 354.14672380Da
- Monoisotopic Mass: 354.14672380Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 83.1Ų
2-[4,6-dihydroxy-3-(gamma,gamma-dimethylallyl)-2-methoxyphenyl]-6-hydroxy-3-methyl-benzofuran Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chunwei Yu,Li Jian,Yuxiang Ji RSC Adv., 2018,8, 31106-31112
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4. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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